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Compound of Interest

4-Aminophenyl-beta-D-
Compound Name:
galactopyranoside

Cat. No. B1581240

Introduction: The Versatility of 4-Aminophenyl-f3-D-
galactopyranoside in Immunological Research

4-Aminophenyl-3-D-galactopyranoside (PAPG) is a versatile chemical compound that serves
as a cornerstone in a variety of immunological applications. Its unique structure, featuring a (3-
D-galactopyranoside moiety and an aminophenyl group, allows for its use as both a substrate
for enzymatic reactions and a hapten for the generation of specific antibodies. The
aminophenyl group provides a reactive handle for covalent conjugation to carrier proteins and
solid surfaces, making it an invaluable tool for researchers in immunology, drug development,
and diagnostics.[1][2] This guide provides an in-depth exploration of the key immunological
applications of PAPG, complete with detailed protocols and the scientific rationale behind them.

Key Properties of 4-Aminophenyl-f3-D-
galactopyranoside:
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Property Description

Molecular Formula C12H17NOe

Molecular Weight 271.27 g/mol [3][4]
Appearance White to yellow cast powder[3]
Solubility Soluble in water[3]

Store desiccated at -20°C, protected from

Storage ]
light[5][6]

Application 1: Production of Anti-Galactosyl
Antibodies using a PAPG-Protein Conjugate

The [3-D-galactopyranoside residue of PAPG can act as a hapten, a small molecule that can
elicit an immune response only when attached to a large carrier, such as a protein. By
conjugating PAPG to a carrier protein like bovine serum albumin (BSA), a potent immunogen is
created that can be used to generate polyclonal or monoclonal antibodies specific for the
galactosyl moiety. These antibodies are valuable reagents for studying glycobiology and for the

development of diagnostics.

Workflow for Anti-Galactosyl Antibody Production:

Add Enzyme-linked Secondary Antibody
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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